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Compound of Interest

Compound Name: 2-Hydroxyheptanal

Cat. No.: B095475 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for 2-Hydroxyheptanal (CAS No. 17046-02-5)

was not readily available in public domains. The following guidance is based on the general

properties of aliphatic aldehydes and established best practices for laboratory chemical waste

disposal. It is imperative to consult with your institution's Environmental Health and Safety

(EHS) department for specific disposal protocols and to comply with all local, state, and federal

regulations.

The proper disposal of 2-Hydroxyheptanal is critical for ensuring laboratory safety and

environmental protection. As with many aldehydes, it should be treated as hazardous waste.

This guide provides a procedural framework for its safe handling and disposal, designed for

researchers, scientists, and drug development professionals.

Key Safety and Handling Information
Before beginning any disposal procedure, ensure you are wearing appropriate Personal

Protective Equipment (PPE), including:

Eye Protection: Chemical safety goggles or a face shield.

Hand Protection: Chemical-resistant gloves (e.g., nitrile or neoprene).

Body Protection: A lab coat and closed-toe shoes.
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Work in a well-ventilated area, preferably within a chemical fume hood, to avoid inhalation of

any potential vapors.

Quantitative Data Summary
The following table summarizes key data for 2-Hydroxyheptanal. Note that hazard

classifications are extrapolated from general aldehyde properties due to the absence of a

specific SDS.

Property Value Source/Notes

CAS Number 17046-02-5
Confirmed from multiple

chemical databases.

Molecular Formula C₇H₁₄O₂ -

Molecular Weight 130.18 g/mol -

Physical State
Presumed liquid at room

temperature.

Based on similar short-chain

hydroxy aldehydes.

GHS Hazard Statements

(Presumed)

H315: Causes skin

irritation.H319: Causes serious

eye irritation.H335: May cause

respiratory irritation.H412:

Harmful to aquatic life with

long lasting effects.

Based on general aldehyde

toxicity profiles.

Disposal Consideration
Treat as hazardous chemical

waste.

Standard practice for

aldehydes.

Experimental Protocols: Proper Disposal
Procedures
The following step-by-step procedure outlines the recommended process for the disposal of 2-
Hydroxyheptanal.

Step 1: Waste Identification and Segregation
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Solid Waste: Collect any unused or contaminated solid 2-Hydroxyheptanal in a designated,

clearly labeled hazardous waste container.

Liquid Waste: Solutions containing 2-Hydroxyheptanal should be collected in a separate,

compatible, and clearly labeled liquid hazardous waste container.

Do not mix with other waste streams unless explicitly permitted by your institution's EHS

guidelines.

Step 2: Container Management

Labeling: Clearly label all waste containers with "Hazardous Waste" and the full chemical

name: "2-Hydroxyheptanal".

Container Integrity: Ensure all waste containers are in good condition, compatible with the

chemical, and have a securely fitting lid to prevent leaks or spills.

Step 3: On-site Neutralization (Optional and for Small Quantities Only)

For small quantities of dilute aqueous solutions of 2-Hydroxyheptanal, chemical neutralization

may be an option to render the waste less hazardous before collection. This procedure should

only be performed by trained personnel and with the explicit approval of your institution's EHS

department.

Reagent Selection: A common method for aldehyde neutralization involves the use of a

reducing agent, such as sodium bisulfite, or an oxidizing agent. Another approach is

treatment with a suitable amine.

Procedure (Example with Sodium Bisulfite): a. In a suitable container within a fume hood,

prepare a dilute aqueous solution of the 2-Hydroxyheptanal waste. b. Slowly add a slight

excess of a sodium bisulfite solution while stirring. c. The reaction forms a bisulfite addition

product, which is generally less hazardous than the free aldehyde. d. Test the resulting

solution to ensure the absence of free aldehyde. e. The neutralized solution should still be

collected as hazardous waste unless your EHS department has approved drain disposal for

the specific reaction product.

Step 4: Storage and Collection
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Storage: Store waste containers in a designated, well-ventilated, and secure area away from

incompatible materials, such as strong oxidizing or reducing agents.

Professional Disposal: The disposal of 2-Hydroxyheptanal waste must be handled by a

licensed chemical waste disposal company.

Do not dispose of this chemical down the drain or in regular trash.

Follow your institution's specific procedures for arranging a hazardous waste pickup,

which typically involves completing a waste manifest form.

Step 5: Empty Container Disposal

Triple Rinsing: For empty containers, triple rinse with a suitable solvent (e.g., ethanol or

acetone).

Rinsate Collection: The first rinsate must be collected and disposed of as hazardous liquid

waste. Subsequent rinses may be managed according to institutional guidelines.

Container Destruction: Puncture or otherwise render the container unusable to prevent

reuse. Dispose of the clean, destroyed container as non-hazardous waste, in accordance

with your institution's policies.

Mandatory Visualization
The following diagram illustrates the decision-making process and workflow for the proper

disposal of 2-Hydroxyheptanal.
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Workflow for the Proper Disposal of 2-Hydroxyheptanal
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Wear Appropriate PPE:
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Caption: Workflow for the proper disposal of 2-Hydroxyheptanal.
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To cite this document: BenchChem. [Proper Disposal of 2-Hydroxyheptanal: A Guide for
Laboratory Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b095475#2-hydroxyheptanal-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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